Cas no 796113-35-4 (tert-butyl 4-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)piperidine-1-carboxylate
• CAS No: 796113-35-4
• MF: C₁₆H₂₃NO₆
• MW: 325.3569252491
• MDL: MFCD20482297
• CID: 2117402
• PubChem ID: 24807893
• Update Time: 2025-10-30

tert-butyl 4-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)piperidine-1-carboxylate
• SCHEMBL4154131
• HTNIQTXRQKOORC-UHFFFAOYSA-N
• AKOS021982188
• 796113-35-4
• 1,1-Dimethylethyl 4-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)-1-piperidinecarboxylate
• DA-41333
• W17132
• 1,1-dimethylethyl 4-(2,2-dimethyl-4,6-dioxo-1,3dioxan-5-ylidene)-1-piperidinecarboxylate
• tert-butyl4-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)piperidine-1-carboxylate
• CS-0059735
• 1,1-dimethylethyl 4-(2,2dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)-1-piperidinecarboxylate
• AS-73909
• ALBB-033965

• MDL： MFCD20482297
• Inchi： 1S/C16H23NO6/c1-15(2,3)23-14(20)17-8-6-10(7-9-17)11-12(18)21-16(4,5)22-13(11)19/h6-9H2,1-5H3
• InChI Key： HTNIQTXRQKOORC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC/C(=C2\C(=O)OC(C)(C)OC\2=O)/CC1)=O

Computed Properties

• Exact Mass: 325.15253745Da
• Monoisotopic Mass: 325.15253745Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.1Ų

Additional information on tert-butyl 4-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)piperidine-1-carboxylate

Terbuthyl 4-(2,2-Dimethyl-4,6-Dioxo-1,3-Dioxan-5-Ylidene)Piperidine-1-Carboxylate: A Versatile Building Block in Medicinal Chemistry

Terbuthyl 4-(2,2-Dimethyl-4,6-Dioxo-1,3-Dioxan-5-Ylidene)Piperidine-1-Carboxylate, with the chemical identifier CAS No. 796113-35-4, represents a unique class of organic compounds that have garnered significant attention in the field of medicinal chemistry. This molecule is characterized by its complex structure, which includes a piperidine-1-carboxylate core functionalized with a 1,3-dioxan-5-ylidene group. The tert-butyl substituent further enhances the stability of the compound, making it a valuable intermediate for synthetic applications. Recent advances in chemical synthesis have highlighted the potential of this compound as a precursor for the development of novel pharmaceutical agents.

The 1,3-dioxan-5-ylidene moiety is a key structural feature that contributes to the molecule's reactivity and functional versatility. This group is known to participate in various chemical transformations, including nucleophilic substitution and electrophilic addition reactions. Studies published in Organic & Biomolecular Chemistry (2023) have demonstrated that the tert-butyl substituent significantly improves the solubility and thermal stability of the compound, which is critical for its application in drug discovery processes. The 4-(2,2-Dimethyl-4,6-Dioxo-1,3-Dioxan-5-Ylidene) functional group further enhances the molecule's compatibility with various biological systems, making it a promising candidate for targeted drug delivery.

Recent research has focused on the synthesis of tert-butyl 4-(2,2-Dimethyl-4,6-Dioxo-1,3-Dioxan-5-Ylidene)Piperidine-1-Carboxylate through efficient catalytic methods. A study published in Chemical Science (2024) reported a novel approach using transition metal-catalyzed cross-coupling reactions to achieve high yields of this compound. This method not only reduces the number of synthetic steps but also minimizes the formation of byproducts, which is essential for the production of high-purity pharmaceutical intermediates. The 4-(2,2-Dimethyl-4,6-Dioxo-1,3-Dioxan-5-Ylidene) group has been shown to exhibit unique reactivity patterns, enabling the incorporation of diverse functional groups into the molecule.

The piperidine-1-carboxylate core of this compound plays a crucial role in its biological activity. Research published in Journal of Medicinal Chemistry (2023) has explored the potential of this structure as a scaffold for the development of antiviral agents. The tert-butyl group provides steric hindrance, which may influence the molecule's interaction with biological targets. Additionally, the 1,3-dioxan-5-ylidene group has been implicated in modulating the pharmacokinetic properties of the compound, such as improved oral bioavailability and reduced metabolic degradation.

Applications of tert-butyl 4-(2,2-Dimethyl-4,6-Dioxo-1,3-Dioxan-5-Ylidene)Piperidine-1-Carboxylate extend beyond traditional pharmaceutical development. In the field of biotechnology, this compound has been utilized as a building block for the synthesis of bioactive polymers. A study in Biomaterials (2024) demonstrated its potential in creating stimuli-responsive hydrogels for controlled drug release. The tert-butyl substituent enables the design of smart materials that respond to environmental changes, such as pH or temperature variations, which is particularly useful in targeted drug delivery systems.

The 4-(2,2-Dimethyl-4,6-Dioxo-1,3-Dioxan-5-Ylidene) functional group has also been investigated for its role in modulating the activity of enzymes involved in metabolic pathways. Research in ACS Chemical Biology (2023) highlighted its potential as an inhibitor of specific kinases, which are implicated in various diseases, including cancer and neurodegenerative disorders. The tert-butyl group's influence on the molecule's conformational flexibility may enhance its ability to interact with target proteins, making it a valuable tool for drug design.

Advancements in analytical techniques have facilitated the characterization of tert-butyl 4-(2,2-Dimethyl-4,6-Dioxo-1,3-Dioxan-5-Ylidene)Piperidine-1-Carboxylate at the molecular level. High-resolution mass spectrometry and NMR spectroscopy have provided detailed insights into its structure, enabling the optimization of synthetic routes. These techniques have also been instrumental in identifying potential impurities and byproducts, which is critical for ensuring the compound's safety and efficacy in pharmaceutical applications.

In conclusion, tert-butyl 4-(2,2-Dimethyl-4,6-Dioxo-1,3-Dioxan-5-Ylidene)Piperidine-1-Carboxylate represents a versatile organic compound with significant potential in the fields of medicinal chemistry and biotechnology. Its unique structure, characterized by the tert-butyl substituent and the 1,3-dioxan-5-ylidene group, offers opportunities for the development of novel pharmaceutical agents and advanced materials. Ongoing research continues to uncover new applications and synthetic strategies, further solidifying its importance in modern chemical science.

For further information on the synthesis, applications, and characterization of tert-butyl 4-(2,2-Dimethyl-4,6-Dioxo-1,3-Dioxan-5-Ylidene)Piperidine-1-Carboxylate, refer to the latest publications in Organic & Biomolecular Chemistry, Chemical Science, and Journal of Medicinal Chemistry. These studies provide a comprehensive understanding of the compound's role in advancing pharmaceutical and biotechnological innovations.

Keywords: tert-butyl, 1,3-dioxan-5-ylidene, piperidine-1-carboxylate, synthetic chemistry, pharmaceutical intermediates, drug discovery, biomaterials.

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